![molecular formula C20H22F3N5O2 B2683917 2-(4-(6-cyclopropylpyridazin-3-yl)piperazin-1-yl)-N-(4-(trifluoromethoxy)phenyl)acetamide CAS No. 2034315-25-6](/img/structure/B2683917.png)
2-(4-(6-cyclopropylpyridazin-3-yl)piperazin-1-yl)-N-(4-(trifluoromethoxy)phenyl)acetamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
2-(4-(6-cyclopropylpyridazin-3-yl)piperazin-1-yl)-N-(4-(trifluoromethoxy)phenyl)acetamide is a useful research compound. Its molecular formula is C20H22F3N5O2 and its molecular weight is 421.424. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Anticholinesterase Activity : A related study focused on the design, synthesis, and evaluation of thiazole-piperazines as acetylcholinesterase inhibitors. This research is significant for understanding the potential of similar compounds in inhibiting cholinesterase enzymes, which has implications in treating conditions like Alzheimer's disease (Yurttaş, Kaplancıklı, & Özkay, 2013).
Cytotoxic Activities : Another study identified bioactive metabolites from the marine actinobacterium Streptomyces sp., including compounds similar to the one , and evaluated their cytotoxic activities. This research contributes to the understanding of the potential anticancer properties of these compounds (Sobolevskaya et al., 2007).
Anticonvulsant Properties : A study on new amides derived from pyrrolidin-1-yl-acetic acid, with a structure similar to the compound , demonstrated potential anticonvulsant activities. This suggests a possible application in the treatment of epilepsy (Obniska et al., 2015).
Antitumor Activities : Research on novel N-(5-benzyl-4-(tert-butyl) thiazol-2-yl)-2-(piperazin-1-yl)acetamides explored their antitumor activities in vitro. This indicates a potential use in cancer research and treatment (Wu et al., 2017).
Antimicrobial Activity : Some studies have synthesized and tested the antimicrobial activities of similar compounds, suggesting their potential in combating bacterial and fungal infections (Temiz‐Arpacı et al., 2005).
Anti-Inflammatory and Analgesic Properties : Research on novel 3-(p-substituted phenyl)-6-bromo-4(3H)-quinazolinone derivatives, which are structurally related, showed promising anti-inflammatory and analgesic activities. This suggests a potential application in the development of new pain management drugs (Mohamed et al., 2009).
Antagonistic Effects on P2Y₁₂ Receptors : A study described the development of novel antagonists based on a phenylpyrazole glutamic acid piperazine backbone, indicating potential applications in inhibiting platelet aggregation (Zech et al., 2012).
properties
IUPAC Name |
2-[4-(6-cyclopropylpyridazin-3-yl)piperazin-1-yl]-N-[4-(trifluoromethoxy)phenyl]acetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H22F3N5O2/c21-20(22,23)30-16-5-3-15(4-6-16)24-19(29)13-27-9-11-28(12-10-27)18-8-7-17(25-26-18)14-1-2-14/h3-8,14H,1-2,9-13H2,(H,24,29) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GVKLOBPNBYLSPX-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC1C2=NN=C(C=C2)N3CCN(CC3)CC(=O)NC4=CC=C(C=C4)OC(F)(F)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H22F3N5O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
421.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.